Cas no 1934523-70-2 (Furan, 2-(bromomethyl)-2-ethyltetrahydro-)

• Product Name: Furan, 2-(bromomethyl)-2-ethyltetrahydro-
• CAS No: 1934523-70-2
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• CID: 5283832
• Update Time: 2025-06-14

Furan, 2-(bromomethyl)-2-ethyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(bromomethyl)-2-ethyltetrahydro-

• Inchi： 1S/C7H13BrO/c1-2-7(6-8)4-3-5-9-7/h2-6H2,1H3
• InChI Key： AACHQHXIULEMQG-UHFFFAOYSA-N
• SMILES： O1CCCC1(CBr)CC

Additional information on Furan, 2-(bromomethyl)-2-ethyltetrahydro-

Comprehensive Overview of Furan, 2-(bromomethyl)-2-ethyltetrahydro- (CAS No. 1934523-70-2)

In the realm of organic chemistry, Furan, 2-(bromomethyl)-2-ethyltetrahydro- (CAS No. 1934523-70-2) stands out as a specialized compound with unique structural and functional properties. This molecule, characterized by its tetrahydrofuran backbone and bromomethyl substituent, has garnered significant attention in pharmaceutical and material science research. Its versatility in synthesis and potential applications make it a subject of interest for chemists and researchers alike.

The compound's molecular structure features a 2-ethyltetrahydrofuran core, which is further functionalized with a bromomethyl group at the 2-position. This configuration imparts reactivity that is valuable for constructing complex molecular architectures. Researchers often explore its use in cross-coupling reactions and as a building block for heterocyclic compounds, which are pivotal in drug discovery and agrochemical development.

One of the trending topics in organic synthesis is the demand for sustainable and efficient methodologies. Furan, 2-(bromomethyl)-2-ethyltetrahydro- aligns with this trend due to its potential role in green chemistry applications. For instance, its bromomethyl group can participate in atom-economical reactions, minimizing waste and improving yield—a key concern for modern synthetic chemists. This aspect resonates with the growing emphasis on environmentally friendly practices in chemical manufacturing.

Another area of interest is the compound's relevance to medicinal chemistry. The tetrahydrofuran moiety is a common motif in bioactive molecules, and the introduction of a bromomethyl group offers a handle for further derivatization. This makes 1934523-70-2 a candidate for developing small-molecule inhibitors or probe molecules in biochemical studies. Recent searches on platforms like SciFinder and Reaxys highlight queries about its structure-activity relationships and synthetic routes, reflecting its academic and industrial relevance.

From a material science perspective, Furan, 2-(bromomethyl)-2-ethyltetrahydro- could contribute to the design of functional polymers or advanced coatings. The bromine atom's ability to undergo nucleophilic substitution opens doors to polymerization or surface modification techniques. Such applications are particularly sought after in industries focusing on high-performance materials, where tailored properties are essential.

In conclusion, Furan, 2-(bromomethyl)-2-ethyltetrahydro- (CAS No. 1934523-70-2) is a multifaceted compound with broad utility in organic synthesis, pharmaceutical research, and material innovation. Its alignment with contemporary scientific trends—such as green chemistry and precision synthesis—ensures its continued relevance. As researchers uncover new applications, this compound is poised to remain a valuable tool in the chemist's arsenal.